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Compound Name: 3-Cyclopropylprop-2-ynoic acid
CAS No.: 7358-93-2
Cat. No.: B1268593

Get Quote

Disclaimer: The information provided in this guide is intended for research and development
professionals. While the topic specified was CAS number 7358-93-2, the vast majority of
relevant scientific literature and pharmacological interest pertains to Eupatilin, which has a CAS
number of 22368-21-4. The provided CAS number 7358-93-2 corresponds to 3-Cyclopropyl-2-
propynoic acid, a compound with limited publicly available data for the scope of this guide. This
document will therefore focus on Eupatilin, assuming a potential discrepancy in the initial query.

Introduction

Eupatilin, a naturally occurring O-methylated flavone, has emerged as a compound of
significant interest within the drug discovery and development landscape.[1][2][3]
Predominantly isolated from Artemisia species, this bioactive molecule has demonstrated a
remarkable spectrum of pharmacological activities, positioning it as a promising candidate for
therapeutic intervention in a variety of disease states.[1][4][5][6][7][8][9] This in-depth technical
guide provides a comprehensive overview of Eupatilin, focusing on its chemical properties,
multifaceted mechanisms of action, and its potential applications in oncology, inflammatory
disorders, and neurodegenerative diseases. The content herein is curated to provide
researchers, scientists, and drug development professionals with the foundational knowledge
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and practical insights necessary to explore the full therapeutic potential of this compelling
natural product.

Physicochemical Properties and Identification

A thorough understanding of a compound's physicochemical properties is fundamental to its
development as a therapeutic agent. These characteristics influence its solubility, absorption,
distribution, metabolism, and excretion (ADME) profile, as well as its formulation possibilities.

Property Value Source

CAS Number 22368-21-4 LKT Labs[2]

5,7-dihydroxy-2-(3,4-
IUPAC Name dimethoxyphenyl)-6-methoxy- LKT Labs[2]
4H-chromen-4-one

5,7-dihydroxy-3',4',6-
Synonyms trimethoxyflavone, NSC LKT Labs[2]
122413, Stillen

Molecular Formula C1sH1607 LKT Labs[2]
Molecular Weight 344.32 g/mol LKT Labs[2]
Appearance Pale yellow powder LKT Labs[2]

Soluble in DMSO, hot
Solubility methanol, or a mixture of LKT Labs[2]

methanol and chloroform.

Pharmacological Profile: A Multi-Targeted Approach

Eupatilin's therapeutic potential stems from its ability to modulate a multitude of cellular
signaling pathways implicated in various pathologies. Its primary pharmacological activities
include anti-inflammatory, anti-cancer, antioxidant, and neuroprotective effects.[1][3][5]

Anti-Inflammatory and Immunomodulatory Effects

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://lktlabs.com/product/eupatilin/
https://lktlabs.com/product/eupatilin/
https://lktlabs.com/product/eupatilin/
https://lktlabs.com/product/eupatilin/
https://lktlabs.com/product/eupatilin/
https://lktlabs.com/product/eupatilin/
https://lktlabs.com/product/eupatilin/
https://www.tandfonline.com/doi/full/10.1080/10286020.2018.1492565
https://pubmed.ncbi.nlm.nih.gov/29973097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12116271/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Eupatilin exhibits potent anti-inflammatory properties by targeting key mediators of the
inflammatory cascade.[5][10] It has been shown to suppress the production of pro-inflammatory
cytokines such as tumor necrosis factor-alpha (TNF-q), interleukin-13 (IL-1(3), and interleukin-6
(IL-6).[11][12] This is achieved, in part, through the inhibition of the nuclear factor-kappa B (NF-
KB) signaling pathway, a central regulator of inflammation.[1][4][5][11] Eupatilin prevents the
activation and nuclear translocation of NF-kB, thereby downregulating the expression of
inflammatory genes.[11] Furthermore, it can modulate other inflammatory pathways, including
the mitogen-activated protein kinase (MAPK) and Janus kinase/signal transducer and activator
of transcription (JAK/STAT) pathways.[5]

Experimental Protocol: In Vitro Assessment of Anti-Inflammatory Activity

Objective: To determine the effect of Eupatilin on the production of pro-inflammatory cytokines
in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

o Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS
and 1% penicillin-streptomycin at 37°C in a 5% COz2 incubator.

o Cell Seeding: Seed the cells in a 24-well plate at a density of 2 x 10° cells/well and allow
them to adhere overnight.

o Treatment: Pre-treat the cells with various concentrations of Eupatilin (e.g., 1, 5, 10, 25, 50
uM) for 1 hour.

 Stimulation: Stimulate the cells with LPS (1 pg/mL) for 24 hours to induce an inflammatory
response. A vehicle control (DMSO) and an LPS-only control should be included.

o Cytokine Measurement: Collect the cell culture supernatant and measure the concentrations
of TNF-q, IL-13, and IL-6 using commercially available ELISA kits, following the
manufacturer's instructions.

o Data Analysis: Normalize the cytokine concentrations to the protein content of the cells in
each well. Calculate the ICso value for Eupatilin's inhibition of each cytokine.

Anticancer Activity: A Multifaceted Offensive
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Eupatilin has demonstrated significant anti-tumor effects across a range of cancer cell lines,
including gastric, pancreatic, breast, and oral squamous carcinoma.[1][8][13][14][15][16] Its
anticancer mechanisms are diverse and include:

 Induction of Apoptosis: Eupatilin triggers programmed cell death by modulating the
expression of Bcl-2 family proteins, leading to the activation of caspases and subsequent
apoptosis.[8][9][11]

o Cell Cycle Arrest: It can halt the proliferation of cancer cells by inducing cell cycle arrest,
often at the GO/G1 or G2/M phases.[6][13][14] This is associated with the modulation of key
cell cycle regulators like cyclins and cyclin-dependent kinases (CDKSs).[6]

« Inhibition of Angiogenesis: Eupatilin can suppress the formation of new blood vessels, which
are essential for tumor growth and metastasis, by inhibiting vascular endothelial growth
factor (VEGF) expression.[2][5]

e Suppression of Invasion and Metastasis: It has been shown to reduce the expression and
activity of matrix metalloproteinases (MMPs), enzymes that are crucial for the degradation of
the extracellular matrix and subsequent cancer cell invasion.[14]

e Modulation of Signaling Pathways: Eupatilin's anticancer effects are mediated through its
influence on various signaling pathways, including PI3K/Akt, MAPK, and Notch-1.[1][5][17]

Workflow for Investigating Eupatilin's Anticancer Mechanism
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Caption: A logical workflow for elucidating the anticancer mechanisms of Eupatilin.
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Neuroprotective Properties

Emerging evidence suggests that Eupatilin possesses neuroprotective capabilities, making it a
potential candidate for the treatment of neurodegenerative diseases and ischemic brain injury.
[18][19][20] Its neuroprotective effects are attributed to its anti-inflammatory and antioxidant
activities within the central nervous system.[18][19][20] Eupatilin has been shown to reduce
microglial activation and the subsequent release of neurotoxic inflammatory mediators.[18][19]
[20] Furthermore, it can protect neurons from oxidative stress-induced damage by activating
antioxidant response pathways.[11] Studies have also indicated that Eupatilin can modulate Akt
phosphorylation, a key signaling pathway involved in neuronal survival.[5]

Gastroprotective Effects

Eupatilin has demonstrated significant gastroprotective effects, which is consistent with its
traditional use in treating gastrointestinal ailments.[4] It can protect the gastric mucosa from
damage induced by various insults, including NSAIDs and Helicobacter pylori infection.[5][12]
The mechanisms underlying its gastroprotective action include the enhancement of the
mucosal barrier, inhibition of gastric acid secretion, and suppression of inflammation in the
gastric tissue.[4][11]

Signaling Pathways Modulated by Eupatilin

The diverse pharmacological activities of Eupatilin are a consequence of its ability to interact
with and modulate multiple intracellular signaling pathways. A simplified representation of some
of the key pathways is provided below.
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Caption: Key signaling pathways modulated by Eupatilin leading to its diverse pharmacological
effects.

Future Directions and Clinical Perspectives

While preclinical studies have robustly demonstrated the therapeutic potential of Eupatilin,
further research is warranted to translate these findings into clinical applications.[4] A synthetic
derivative of eupatilin, DA-6034, has shown promise for the non-systemic treatment of Irritable
Bowel Disorder due to its high tolerability and minimal absorption in healthy volunteers.[5]
Clinical trials have been initiated to evaluate the efficacy of eupatilin in preventing
gastroenteropathy.[21]

Future research should focus on:

e Pharmacokinetic and Pharmacodynamic Studies: Comprehensive ADME studies are crucial
to understand the bioavailability and metabolic fate of Eupatilin.
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e Lead Optimization: Structural modifications of the Eupatilin scaffold could lead to the
development of derivatives with enhanced potency, selectivity, and improved
pharmacokinetic profiles.[16][22]

o Combination Therapies: Investigating the synergistic effects of Eupatilin with existing
chemotherapeutic agents or anti-inflammatory drugs could lead to more effective treatment
strategies with reduced side effects.[7]

 Clinical Trials: Well-designed clinical trials are necessary to establish the safety and efficacy
of Eupatilin in human subjects for various disease indications.[4]

Conclusion

Eupatilin is a pharmacologically active flavone with a compelling and diverse range of biological
activities. Its ability to modulate key signaling pathways involved in inflammation, cancer, and
neurodegeneration underscores its significant therapeutic potential. This guide has provided a
comprehensive overview of the current state of knowledge on Eupatilin, offering a foundation
for further research and development. As our understanding of its molecular mechanisms
continues to grow, Eupatilin and its derivatives may emerge as valuable additions to the
therapeutic arsenal against a spectrum of complex human diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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